2-(1-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[1-(1-methyl-6-oxopyridazine-3-carbonyl)azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C17H18N4O4/c1-19-14(22)7-6-13(18-19)17(25)20-8-10(9-20)21-15(23)11-4-2-3-5-12(11)16(21)24/h2-3,6-7,10-12H,4-5,8-9H2,1H3
• InChI Key: QMKBHFNGKBMCPF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CC(C2)N3C(=O)C4CC=CCC4C3=O
• Molecular Formula: C17H18N4O4
• Molecular Weight: 342.35 g/mol
• CAS No.: 1798490-81-9

Description

2-(1-(1-methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C17H18N4O4 and its molecular weight is 342.355. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthesis and Spectral Characterisation of Phthalazinone Derivatives

Mahmoud et al. (2012) reported the preparation of phthalazinone derivatives through the reaction of 1-oxo-1,2-dihydrophthalazin-4-carbohydrazide with various electrophilic reagents, resulting in compounds with potential for diverse applications due to their unique structural features Mahmoud et al., 2012.

Hydrazinolysis of N-(3-Oxo-1-isoindolinyliden)alanin Ethyl Ester

Chaloupka et al. (1980) investigated the hydrazinolysis of N-(3-Oxo-1-isoindolinyliden)alanin ethyl ester, leading to the formation of compounds that contribute to the understanding of reaction mechanisms in organic synthesis Chaloupka et al., 1980.

Potential Applications

Amnesia-Reversal Activity

A study by Butler et al. (1987) explored the synthesis and evaluation of dihydro-1H-pyrrolizine-3,5(2H,6H)-diones for their ability to reverse electroconvulsive shock-induced amnesia in mice, indicating potential therapeutic applications Butler et al., 1987.

Antimicrobial Activity of Pyridazine Derivatives

Rashad et al. (2009) used (9-Methyl-5,6-dihydronaphtho[1′,2′:4,5]thieno[2,3-d]pyrimidin-11-yl)hydrazine as a precursor for the synthesis of novel compounds, some of which showed potent antimicrobial activity, highlighting the potential of these compounds in developing new antimicrobial agents Rashad et al., 2009.

Corrosion Inhibition

Aza-Pseudopeptides as Corrosion Inhibitors

Chadli et al. (2017) synthesized novel aza-pseudopeptides and tested them as corrosion inhibitors for mild steel in acidic environments. Their findings suggest these compounds are effective in protecting metals from corrosion, which could have implications for industrial applications Chadli et al., 2017.